Cas no 1804201-74-8 (2-Amino-4-fluorophenylpropanal)

• Product Name: 2-Amino-4-fluorophenylpropanal
• CAS No: 1804201-74-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 4962216
• Update Time: 2025-07-19

2-Amino-4-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluorophenylpropanal

• Inchi： 1S/C9H10FNO/c1-6(5-12)8-3-2-7(10)4-9(8)11/h2-6H,11H2,1H3
• InChI Key： NXFPKYKOIUBTHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-4-fluorophenylpropanal

2-Amino-4-fluorophenylpropanal (CAS No. 1804201-74-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-Amino-4-fluorophenylpropanal (CAS No. 1804201-74-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its amino and fluorine functionalities, offers a promising scaffold for the development of novel pharmaceuticals and therapeutic agents.

The synthesis of 2-Amino-4-fluorophenylpropanal typically involves a multi-step process that combines organic synthesis techniques with advanced chemical methodologies. One common approach is the reaction of 4-fluoroacetophenone with an appropriate amine followed by oxidation to form the aldehyde. This method has been extensively studied and optimized to achieve high yields and purity levels, making it a preferred route for large-scale production.

In recent years, significant advancements have been made in understanding the physicochemical properties of 2-Amino-4-fluorophenylpropanal. Its molecular structure, characterized by the presence of a fluorine atom and an amino group, imparts unique electronic and steric properties that influence its reactivity and biological activity. For instance, the fluorine atom can enhance the lipophilicity of the molecule, improving its cell membrane permeability and bioavailability. Additionally, the amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

The biological activity of 2-Amino-4-fluorophenylpropanal has been explored in various contexts. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of aldose reductase, an enzyme implicated in diabetic complications such as neuropathy and retinopathy. This property makes it a potential lead compound for the development of new drugs targeting these conditions.

Beyond its enzymatic inhibition properties, 2-Amino-4-fluorophenylpropanal has also shown promise in other therapeutic areas. Research has indicated that it possesses anti-inflammatory and anti-cancer activities. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies have shown that it can induce apoptosis in cancer cells, making it a candidate for further investigation in cancer therapy.

The structural flexibility of 2-Amino-4-fluorophenylpropanal allows for extensive derivatization, enabling chemists to fine-tune its properties for specific applications. By modifying the substituents on the aromatic ring or the aldehyde group, researchers can optimize the compound's pharmacokinetic and pharmacodynamic profiles. This versatility has led to the development of numerous derivatives with enhanced biological activities and improved drug-like properties.

In addition to its therapeutic potential, 2-Amino-4-fluorophenylpropanal has also found applications in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein-protein interactions and signaling pathways. By using this compound as a probe, scientists can gain insights into complex biological processes and identify new therapeutic targets.

The safety profile of 2-Amino-4-fluorophenylpropanal is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully assess its safety in humans.

In conclusion, 2-Amino-4-fluorophenylpropanal (CAS No. 1804201-74-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.